1-(2-((1-(4-fluorobenzyl)-2-methyl-1H-indol-3-yl)sulfonyl)ethyl)-3-(3-methoxyphenyl)urea

• IUPAC Name: 1-[2-[1-[(4-fluorophenyl)methyl]-2-methylindol-3-yl]sulfonylethyl]-3-(3-methoxyphenyl)urea
• InChI: InChI=1S/C26H26FN3O4S/c1-18-25(23-8-3-4-9-24(23)30(18)17-19-10-12-20(27)13-11-19)35(32,33)15-14-28-26(31)29-21-6-5-7-22(16-21)34-2/h3-13,16H,14-15,17H2,1-2H3,(H2,28,29,31)
• InChI Key: FWPXHSPFNUHOGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1CC3=CC=C(C=C3)F)S(=O)(=O)CCNC(=O)NC4=CC(=CC=C4)OC
• Molecular Formula: C26H26FN3O4S
• Molecular Weight: 495.6 g/mol

Description

1-(2-((1-(4-fluorobenzyl)-2-methyl-1H-indol-3-yl)sulfonyl)ethyl)-3-(3-methoxyphenyl)urea is a useful research compound. Its molecular formula is C26H26FN3O4S and its molecular weight is 495.57. The purity is usually 95%.
BenchChem offers high-quality 1-(2-((1-(4-fluorobenzyl)-2-methyl-1H-indol-3-yl)sulfonyl)ethyl)-3-(3-methoxyphenyl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-((1-(4-fluorobenzyl)-2-methyl-1H-indol-3-yl)sulfonyl)ethyl)-3-(3-methoxyphenyl)urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fluorobenzyl and Sulfonyl Group Applications

• Drug Design and Synthesis : The fluorobenzyl group is often used in drug design due to its ability to enhance binding affinity to biological targets, improve metabolic stability, and modulate the physicochemical properties of molecules. Sulfonyl groups, similarly, play a critical role in the synthesis of drugs, serving as protective groups for hydroxyl functionalities and as sulfonamide linkages in various pharmacologically active compounds (Spjut, Qian, & Elofsson, 2010).

Urea Derivative Applications

• Cyclooxygenase Inhibitors : Urea derivatives, particularly those with specific substitutions on the phenyl rings, have been designed and synthesized as selective cyclooxygenase-2 (COX-2) inhibitors. These compounds, which include methylsulfonyl pharmacophores and various substituted phenyl rings, show potent COX-2 inhibitory activity with high selectivity indices, suggesting potential applications in anti-inflammatory drug development (Zarghi et al., 2008).

Applications in Carbohydrate Chemistry

• The design of protected glycosyl donors using sulfonyl groups for the protection of hydroxyl groups indicates the importance of these functional groups in carbohydrate chemistry. Such protective groups enable selective reactions in the synthesis of complex carbohydrates and glycoconjugates, which are critical in the development of vaccines, therapeutics, and diagnostic tools (Spjut, Qian, & Elofsson, 2010).

Environmental and Analytical Chemistry

• Urea derivatives have also been studied for their environmental impact, particularly in the degradation of herbicides in soil. Understanding the behavior of these compounds in the environment is essential for assessing their safety and ecological effects (Dinelli, Vicari, & Accinelli, 1998).

Mechanism of Action

Target of action

The compound contains an indole nucleus, which is found in many important synthetic drug molecules and binds with high affinity to multiple receptors .

Mode of action

Indole derivatives possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Biochemical pathways

Indole is an important heterocyclic system that provides the skeleton to many biologically active compounds .

Result of action

Given the wide range of activities associated with indole derivatives, it could potentially have diverse effects .